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Compound of Interest

Compound Name: GSK3145095

Cat. No.: B607824 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to

the Safe Handling and Disposal of GSK3145095, an Investigational RIP1 Kinase Inhibitor.

This document provides crucial safety and logistical information for the proper disposal of

GSK3145095. As an investigational compound with potential antineoplastic properties, it is

imperative to handle and dispose of this substance in accordance with hazardous and cytotoxic

waste regulations to ensure personnel safety and environmental protection.[1][2] The following

procedures are based on best practices for handling potent chemical compounds in a

laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any procedure involving GSK3145095, it is essential to be familiar with its

properties and the necessary safety measures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including double

chemotherapy gloves, a lab coat, and safety glasses.[1]

Engineering Controls: Handle GSK3145095 in a designated area, such as a chemical fume

hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, isolate the area. Use an absorbent material to

contain the spill and decontaminate the area with a suitable solvent. Dispose of all cleanup

materials as hazardous waste.[3]
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Step-by-Step Disposal Protocol
The disposal of GSK3145095 and any contaminated materials must be managed as hazardous

chemical waste.[1][3]

Waste Segregation: At the point of generation, separate all GSK3145095-contaminated

waste from other laboratory waste streams.[3][4] This includes:

Unused or expired GSK3145095 powder or solutions.

Empty vials and original packaging.

Contaminated labware (e.g., pipette tips, tubes, flasks).

Contaminated PPE (e.g., gloves, disposable lab coats).

Spill cleanup materials.

Waste Containment:

Solid Waste: Place solid waste, such as contaminated PPE and labware, into a

designated, leak-proof, and puncture-resistant container clearly labeled for cytotoxic or

hazardous drug waste.[3]

Liquid Waste: Collect unused solutions in a compatible, shatter-resistant, and leak-proof

container. Clearly label the container with "Hazardous Waste," "Cytotoxic," and

"GSK3145095," and indicate the solvent used.[3] Do not mix with other incompatible

waste streams.[1]

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of

directly into a designated sharps container for cytotoxic waste.[1][3] Syringes with any

residual volume of the drug must be disposed of as hazardous chemical waste in a

designated bulk waste container, not a standard sharps container.[1]

Labeling and Storage:

All waste containers must be clearly labeled as "Hazardous Waste - Cytotoxic" and include

the name "GSK3145095."[3]
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Store waste containers in a secure, designated, and well-ventilated area away from

general lab traffic.[3] Access to this area should be restricted to authorized personnel.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental health and safety (EH&S) vendor or your institution's hazardous waste

management program.[1][3][5] The standard method for the destruction of such

compounds is high-temperature incineration.[3][5]

Quantitative Data Summary
The following table summarizes key quantitative data for GSK3145095 based on available

information.

Parameter Value Source

Molecular Weight 397.38 g/mol MedchemExpress

IC50 (RIP1 Kinase) 6.3 nM
MedchemExpress, Selleck

Chemicals

Solubility in DMSO ≥ 250 mg/mL MedchemExpress

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
MedchemExpress

Storage (In Solvent)
-80°C for 2 years; -20°C for 1

year
MedchemExpress

Experimental Protocols
While a specific disposal protocol for GSK3145095 is not publicly available, the following

general experimental protocols are cited in the literature for its use:

In Vitro Kinase Assay: GSK3145095 is prepared in an assay buffer and serially diluted. The

inhibitor is added to a plate with the enzyme, and the reaction is initiated by adding ATP. The

reaction progresses for 5 hours at room temperature.[6]
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Human Whole Blood Stimulation Assay: The necroptosis pathway is activated using TNF

with a caspase inhibitor and a SMAC mimetic. GSK3145095's potency is measured by the

inhibition of cytokine MIP-1β.[7]

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of GSK3145095
and related materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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